Interpatient Imprecision vs. Desmethoxyrapamycin
In a direct head-to-head comparison using identical patient samples, rapamycin-d3 (SIR-d3) as internal standard yielded substantially lower interpatient assay imprecision than the structural analog desmethoxyrapamycin (DMR). The interpatient coefficient of variation (CV) ranged from 2.7% to 5.7% with SIR-d3, compared with 7.6% to 9.7% with DMR, across the therapeutic range of sirolimus [1]. The study analyzed whole-blood specimens from 72 patients receiving sirolimus, plus external proficiency-testing samples, using protein precipitation and HPLC-ESI-MS/MS [1]. The authors concluded that SIR-d3 is less affected by interpatient matrix variability in ionization efficiency, a known source of error with analog IS [1].
| Evidence Dimension | Interpatient assay imprecision (CV%) across the therapeutic sirolimus concentration range |
|---|---|
| Target Compound Data | Rapamycin-d3 (SIR-d3) IS: interpatient CV range 2.7%–5.7% |
| Comparator Or Baseline | Desmethoxyrapamycin (DMR) IS: interpatient CV range 7.6%–9.7% |
| Quantified Difference | Approximately 3–5 percentage-point reduction in interpatient CV; DMR CV is 1.4- to 2.8-fold higher than SIR-d3 CV |
| Conditions | HPLC-ESI-MS/MS; protein precipitation with acetonitrile and ZnSO4; Supelco C18 column (250 mm × 4.6 mm, 5 µm); 72 patient whole-blood samples plus external proficiency-testing samples; sirolimus therapeutic range 1–50 ng/mL |
Why This Matters
Lower interpatient imprecision directly translates to fewer erroneous dose adjustments in clinical TDM, reduced repeat-analysis costs, and greater confidence in pharmacokinetic study data—making SIR-d3 the defensible procurement choice for laboratories requiring robust interpatient reproducibility.
- [1] O'Halloran S, Ilett KF. Evaluation of a deuterium-labeled internal standard for the measurement of sirolimus by high-throughput HPLC electrospray ionization tandem mass spectrometry. Clin Chem. 2008;54(8):1386-1389. doi:10.1373/clinchem.2008.103952. View Source
